Cas no 1956318-06-1 (Methyl 5-chloropicolinate hydrochloride)

• Product Name: Methyl 5-chloropicolinate hydrochloride
• CAS No: 1956318-06-1
• MF: C₇H₇Cl₂NO₂
• MW: 208.041980028152
• CID: 4826847
• Update Time: 2025-10-25

Methyl 5-chloropicolinate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloropicolinate hydrochloride

• Inchi： 1S/C7H6ClNO2.ClH/c1-11-7(10)6-3-2-5(8)4-9-6;/h2-4H,1H3;1H
• InChI Key： SJQNQABWELXMHX-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=O)OC)C=C1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 5-chloropicolinate hydrochloride

Methyl 5-chloropicolinate Hydrochloride: A Comprehensive Overview

Methyl 5-chloropicolinate hydrochloride, with the CAS number 1956318-06-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its potential applications in drug development, particularly in the context of its structural analogs and biological activities. The name itself reflects its chemical composition, with "methyl" indicating the presence of a methyl group, "5-chloropicolinate" referring to the substituted picolinic acid moiety, and "hydrochloride" denoting the presence of a hydrochloric acid salt.

Recent studies have highlighted the importance of 5-chloropicolinic acid derivatives in various biological systems. For instance, research has shown that these compounds exhibit potent anti-inflammatory and antioxidant properties, making them promising candidates for therapeutic interventions. The methyl esterification of 5-chloropicolinic acid, as seen in methyl 5-chloropicolinate hydrochloride, enhances its stability and bioavailability, which are critical factors in drug design.

The synthesis of methyl 5-chloropicolinate hydrochloride involves a multi-step process that begins with the preparation of 5-chloropicolinic acid. This is achieved through a series of substitution and oxidation reactions, followed by esterification with methanol to form the methyl ester. The final step involves protonation with hydrochloric acid to yield the hydrochloride salt. This compound is characterized by its crystalline structure and high purity, making it suitable for both laboratory research and industrial applications.

In terms of biological activity, methyl 5-chloropicolinate hydrochloride has been shown to interact with various cellular pathways. For example, studies have demonstrated its ability to modulate enzymes involved in inflammation and oxidative stress, such as cyclooxygenase (COX) and superoxide dismutase (SOD). These findings suggest that the compound could be developed into a novel anti-inflammatory agent or an adjunct therapy for conditions associated with oxidative stress.

The structural uniqueness of methyl 5-chloropicolinate hydrochloride lies in its combination of a methyl ester group and a chlorinated picolinic acid moiety. This combination not only enhances its pharmacokinetic properties but also contributes to its selectivity in binding to specific molecular targets. Recent advancements in computational chemistry have enabled researchers to model the interactions between this compound and potential therapeutic targets, providing valuable insights into its mechanism of action.

From an industrial perspective, the synthesis and characterization of methyl 5-chloropicolinate hydrochloride represent a significant step forward in the development of bioactive molecules. Its stability under various storage conditions and its compatibility with common pharmaceutical excipients make it an attractive candidate for formulation development. Furthermore, ongoing research into its pharmacokinetics and toxicity profiles is expected to pave the way for clinical trials in the near future.

In conclusion, methyl 5-chloropicolinate hydrochloride stands out as a versatile compound with immense potential in drug discovery and development. Its unique chemical structure, coupled with its promising biological activities, positions it as a key player in the pursuit of novel therapeutic agents. As research continues to unfold, this compound is likely to play an increasingly important role in advancing our understanding of disease mechanisms and developing innovative treatments.